Cas no 1401426-05-8 (1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride)

• Product Name: 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride
• CAS No: 1401426-05-8
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD20441460
• CID: 4594229
• PubChem ID: 71299924
• Update Time: 2025-07-02

1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-pyrazol-4-yl)cyclopropanamine dihydrochloride
• [1-(1-Methyl-1H-pyrazol-4-yl)cyclopropyl]-amine dihydrochloride
• 1-(1-METHYL-1H-PYRAZOL-4-YL)CYCLOPROPAN-1-AMINE 2HCL
• Cyclopropanamine, 1-(1-methyl-1H-pyrazol-4-yl)-, hydrochloride (1:2)
• [1-(1-methyl-1H-pyrazol-4-yl)cyclopropyl]amine dihydrochloride
• 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride
• AKOS030237546
• 1-(1-Methyl-4-pyrazolyl)cyclopropanamine Dihydrochloride
• 1-(1-methylpyrazol-4-yl)cyclopropan-1-amine;dihydrochloride
• AS-51472
• MFCD20441460
• 1-(1-Methyl-1H-pyrazol-4-yl)cyclopropanaminedihydrochloride
• CS-0052925
• 1401426-05-8
• SY099126
• 1-(1-METHYLPYRAZOL-4-YL)CYCLOPROPAN-1-AMINE DIHYDROCHLORIDE
• PB40532

• MDL： MFCD20441460
• Inchi： 1S/C7H11N3.2ClH/c1-10-5-6(4-9-10)7(8)2-3-7;;/h4-5H,2-3,8H2,1H3;2*1H
• InChI Key： RBKZBSUPIOHMAX-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1(C2C=NN(C)C=2)CC1

Computed Properties

• Exact Mass: 209.0486528 g/mol
• Monoisotopic Mass: 209.0486528 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• Molecular Weight: 210.10

Additional information on 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride

Introduction to 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride (CAS No. 1401426-05-8)

1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 1401426-05-8, belongs to a class of molecules that exhibit promising potential in modulating biological pathways relevant to various therapeutic applications. The structural framework of this molecule integrates a pyrazole moiety with a cyclopropane ring, which is further functionalized with an amine group and a dihydrochloride salt form, enhancing its solubility and bioavailability.

The pyrazole scaffold is a heterocyclic aromatic compound that has been extensively studied for its role in drug discovery. Pyrazole derivatives are known for their ability to interact with multiple biological targets, making them valuable candidates for developing novel therapeutic agents. In particular, the presence of the 1-methyl substituent on the pyrazole ring introduces additional conformational flexibility, which can influence the compound's binding affinity and selectivity towards specific biological receptors. This feature has made 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride a subject of interest in the design of small-molecule inhibitors.

The cyclopropane ring in the molecular structure of this compound is another key feature that contributes to its pharmacological profile. Cyclopropane-containing compounds are recognized for their ability to disrupt protein-protein interactions and enzyme activity, often leading to potent biological effects. The incorporation of a cyclopropane moiety into the pyrazole derivative enhances the compound's potential as a modulator of critical cellular processes. Furthermore, the amine group at the cyclopropane ring provides a site for further chemical modifications, allowing for the development of analogues with tailored pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride and its biological targets. Studies have demonstrated that this compound can bind to specific enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The dihydrochloride salt form of the molecule improves its stability and bioavailability, making it more suitable for in vivo studies and clinical trials.

In vitro studies have shown that 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride exhibits inhibitory activity against several key enzymes associated with metabolic disorders. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development into a therapeutic drug. Additionally, preliminary research indicates that this molecule may have applications in treating neurological disorders by interacting with neurotransmitter receptors.

The synthesis of 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has improved the efficiency of producing this compound on a larger scale. These advancements in synthetic methodology have facilitated more extensive pharmacological studies and paved the way for its potential clinical application.

Current research is focused on evaluating the safety and efficacy of 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride in preclinical models. Animal studies have provided preliminary evidence supporting its potential as a therapeutic agent, particularly in conditions involving inflammation and metabolic dysfunction. The results from these studies are expected to guide future clinical trials and provide a clearer understanding of its therapeutic index.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of molecules with favorable pharmacological profiles. 1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine dihydrochloride represents an example of how structural modifications can lead to compounds with enhanced biological activity and improved drug-like properties. As research continues to uncover new applications for this molecule, it holds promise as a valuable tool in addressing unmet medical needs.